Cas no 88268-21-7 (Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl-)
88268-21-7 structure
Product Name:Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl-
CAS No:88268-21-7
MF:C9H13ClN4
MW:212.67932009697
CID:639234
PubChem ID:71409565
Update Time:2025-04-19
Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl-
- 2-(4-chloropiperazin-1-yl)-4-methylpyrimidine
- 88268-21-7
- DTXSID20829311
-
- Inchi: 1S/C9H13ClN4/c1-8-2-3-11-9(12-8)13-4-6-14(10)7-5-13/h2-3H,4-7H2,1H3
- InChI Key: WJUWHJZLHHXWNY-UHFFFAOYSA-N
- SMILES: ClN1CCN(C2N=CC=C(C)N=2)CC1
Computed Properties
- Exact Mass: 212.0828741g/mol
- Monoisotopic Mass: 212.0828741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.3Ų
Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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